Cas no 139442-97-0 (Pentanoic acid, 5-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-)

• Product Name: Pentanoic acid, 5-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-
• CAS No: 139442-97-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 1280679
• Update Time: 2024-08-04

Pentanoic acid, 5-[[(5-methyl-4-isoxazolyl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-

• Inchi： 1S/C10H14N2O4/c1-7-8(6-12-16-7)10(15)11-5-3-2-4-9(13)14/h6H,2-5H2,1H3,(H,11,15)(H,13,14)
• InChI Key： FZOKYEOAVXBMDA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCNC(C1=C(C)ON=C1)=O

Computed Properties

• Exact Mass: 226.09542

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±40.0 °C(Predicted)
• PSA: 92.43
• pka: 4.68±0.10(Predicted)